Cas no 2171491-08-8 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-5-methoxypentanoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-5-methoxypentanoic acid
• CAS No: 2171491-08-8
• MF: C₂₆H₃₀N₂O₇
• MW: 482.525607585907
• CID: 6547157
• PubChem ID: 165466267
• Update Time: 2025-06-12

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-5-methoxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-5-methoxypentanoic acid
• 2171491-08-8
• EN300-1509551
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-5-methoxypentanoic acid

• Inchi： 1S/C26H30N2O7/c1-33-13-6-11-22(23(29)30)27-24(31)26(12-14-34-16-26)28-25(32)35-15-21-19-9-4-2-7-17(19)18-8-3-5-10-20(18)21/h2-5,7-10,21-22H,6,11-16H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： JGSHTVMKSGWWKN-UHFFFAOYSA-N
• SMILES： O1CCC(C(NC(C(=O)O)CCCOC)=O)(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 482.20530130g/mol
• Monoisotopic Mass: 482.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 123Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-5-methoxypentanoic acid

Introduction to 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-5-methoxypentanoic acid (CAS No. 2171491-08-8)

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-5-methoxypentanoic acid, identified by its CAS number 2171491-08-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a combination of heterocyclic and acyclic moieties. The presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group in its structure suggests its utility as an intermediate in peptide synthesis and other synthetic transformations, particularly in the development of novel bioactive molecules.

The molecular architecture of this compound features a pentanoic acid backbone, modified at the third position by an oxolane ring that is further functionalized with an Fmoc-amino group. This design not only enhances the solubility and stability of the molecule but also provides multiple sites for further chemical modification. Such structural features are particularly valuable in medicinal chemistry, where the precise arrangement of functional groups can significantly influence the biological activity and pharmacokinetic properties of a drug candidate.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. The fluorene moiety, present in this molecule, is known for its excellent photophysical properties and has been extensively explored in various applications, including optoelectronics and photodynamic therapy. When incorporated into pharmaceutical candidates, fluorene derivatives often exhibit enhanced metabolic stability and improved bioavailability, making them attractive for drug development.

The Fmoc-amino group in the structure serves as a critical protecting group in peptide chemistry. It allows for selective protection of amino functions during peptide coupling reactions, ensuring high yields and purity in synthetic processes. This feature makes 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-5-methoxypentanoic acid a valuable building block for constructing complex peptidomimetics and other biologically active peptides.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that molecules containing fluorene derivatives often exhibit potent interactions with biological targets, such as enzymes and receptors. The oxolane ring further contributes to the molecular recognition properties by providing a rigid scaffold that mimics natural binding pockets. This combination of structural features makes 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-5-methoxypentanoic acid a promising candidate for further investigation in drug discovery.

The synthesis of this compound involves multiple steps, including the formation of the oxolane ring followed by the introduction of the Fmoc-amino group. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve high regioselectivity and enantioselectivity. These techniques are essential for producing enantiomerically pure compounds, which are often required for pharmaceutical applications due to their distinct biological activities.

In addition to its role as a peptide synthesis intermediate, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-5-methoxypentanoic acid has potential applications in material science. Fluorene derivatives are known for their fluorescence properties, which make them suitable for use in organic light-emitting diodes (OLEDs), sensors, and other optoelectronic devices. The oxolane ring can also contribute to the stability of these materials under various environmental conditions.

Current research efforts are focused on exploring the pharmacological properties of this compound and its derivatives. Preclinical studies have demonstrated that fluorene-based molecules can exhibit anti-inflammatory, anticancer, and antimicrobial activities. The presence of multiple functional groups provides opportunities for designing molecules with tailored biological profiles. For instance, modifications at the pentanoic acid moiety could lead to enhanced receptor binding affinity or improved drug delivery properties.

The development of novel synthetic routes to 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-5-methoxypentanoic acid is another area of active investigation. Green chemistry principles are being increasingly applied to reduce the environmental impact of synthetic processes. This includes the use of renewable feedstocks, catalytic methods to minimize waste generation, and solvent systems that are less toxic than traditional alternatives.

The role of computational tools in designing efficient synthetic strategies cannot be overstated. Molecular modeling software allows chemists to predict reaction outcomes and optimize synthetic pathways before conducting experimental work. This approach not only saves time but also reduces costs associated with trial-and-error experimentation.

In conclusion,2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-y lformamido}-5-methoxypentanoic acid (CAS No. 2171491 -08 -8) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules with potential therapeutic applications. Its unique combination of functional groups makes it a versatile building block for pharmaceutical research and material science innovation.